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Compound of Interest

Compound Name: Cefazolin

Cat. No.: B047455

Audience: Researchers, scientists, and drug development professionals.
Introduction

Cefazolin is a first-generation cephalosporin antibiotic that acts by inhibiting bacterial cell wall
synthesis.[1][2][3][4][5] It is effective against a range of Gram-positive and some Gram-negative
bacteria.[1][2][6] For reliable and reproducible in vitro experimental results, the proper
preparation and storage of Cefazolin stock solutions are critical. These application notes
provide detailed protocols for the preparation, storage, and handling of Cefazolin stock
solutions for use in various in vitro assays.

Data Presentation: Cefazolin Properties and Solubility

The following tables summarize the key properties and solubility data for Cefazolin sodium
salt, the form typically used in laboratory settings.

Table 1: Physicochemical Properties of Cefazolin Sodium Salt
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Property Value Reference
Molecular Formula C14H13NsNaOaSs [718]
Molecular Weight 476.5 g/mol [71[8]

White to yellowish-white
Appearance ) 9]
crystalline powder

Storage (Solid) -20°C, stable for >4 years [7]

Table 2: Solubility of Cefazolin Sodium Salt

Solvent Solubility Reference
Water Freely soluble

Dimethyl Sulfoxide (DMSO) ~20 mg/mL [71[8]
Dimethylformamide (DMF) ~20 mg/mL [718]

Phosphate-Buffered Saline

(PBS), pH 7.2 ~10 mg/mL [71[8]

Table 3: Stability of Reconstituted Cefazolin Solutions
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Solvent/Diluen ] Storage .
Concentration Stability Reference
t Temperature
_ Room
Sterile Water 225-330 mg/mL 24 hours [9]
Temperature
Sterile Water 225-330 mg/mL 5°C 96 hours 9]
Sterile Water, 5°C
100-200 mg/mL ] 30 days [10]
0.9% NaCl (refrigerated)
Room
Sterile Water, Temperature
100-200 mg/mL 72 hours [10]
0.9% NaCl (after
refrigeration)
Sterile Water,
0.9% NaCl, 5% Various -20°C (frozen) Up to 26 weeks [11]
Dextrose
Agueous
Not )
Aqueous Buffers - solutions are
Not specified Recommended [71[8]
(e.g., PBS) recommended to
for >1 day
be used fresh
Artificial Tears Room
o 50 mg/mL Up to 3 days [12]
(acidic pH) Temperature
Artificial Tears 50 mg/mL 4°C 28 days [13]

Experimental Protocols

Protocol 1: Preparation of a 10 mg/mL Cefazolin
Aqueous Stock Solution

This protocol describes the preparation of a Cefazolin stock solution in sterile water, suitable

for most antibacterial susceptibility testing.

Materials:

e Cefazolin sodium salt powder
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Sterile, nuclease-free water

Sterile conical tubes (e.g., 15 mL or 50 mL)

Sterile filter (0.22 um pore size) and syringe

Calibrated analytical balance and weigh boats

Vortex mixer
Procedure:

o Aseptic Technique: Perform all steps in a laminar flow hood or using sterile techniques to
prevent contamination.

e Weighing: Accurately weigh the desired amount of Cefazolin sodium salt powder. For
example, to prepare 10 mL of a 10 mg/mL solution, weigh 100 mg of the powder.

» Dissolution: Transfer the powder to a sterile conical tube. Add the required volume of sterile
water (e.g., 10 mL).

e Mixing: Vortex the solution until the Cefazolin powder is completely dissolved. The solution
should be clear and pale yellow.[4]

 Sterilization: To ensure sterility, filter the stock solution through a 0.22 um sterile syringe filter
into a new sterile tube.

» Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes (e.g., 1
mL) in sterile microcentrifuge tubes. Store the aliquots at -20°C. Frozen solutions in water
are stable for up to 26 weeks.[11] Avoid repeated freeze-thaw cycles.

Protocol 2: Minimum Inhibitory Concentration (MIC)
Assay

This protocol outlines the determination of the MIC of Cefazolin against a bacterial strain using
the broth microdilution method.

Materials:
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Cefazolin stock solution (prepared as in Protocol 1)
Bacterial culture in the logarithmic growth phase
Cation-adjusted Mueller-Hinton Broth (CAMHB)
Sterile 96-well microtiter plates

Multichannel pipette

Incubator

Procedure:

Bacterial Inoculum Preparation: Dilute the overnight bacterial culture in CAMHB to achieve a
final concentration of approximately 5 x 10> CFU/mL in the wells.

Serial Dilution:
o Add 100 pL of CAMHB to all wells of a 96-well plate.

o Add 100 pL of the Cefazolin stock solution (at a starting concentration, e.g., 128 pug/mL) to
the first well of each row to be tested.

o Perform a two-fold serial dilution by transferring 100 pL from the first well to the second,
mixing, and repeating this process across the plate. Discard the final 100 pL from the last
well.

Inoculation: Add 100 pL of the prepared bacterial inoculum to each well, bringing the final
volume to 200 pL. This will halve the antibiotic concentration in each well.

Controls: Include a positive control (bacteria in broth without antibiotic) and a negative
control (broth only).

Incubation: Cover the plate and incubate at 37°C for 18-24 hours.

Result Interpretation: The MIC is the lowest concentration of Cefazolin that completely
inhibits visible bacterial growth.
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Stock Solution Preparation Workflow
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Caption: Cefazolin Stock Solution Preparation Workflow.
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Caption: Minimum Inhibitory Concentration (MIC) Assay Workflow.
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Cefazolin Mechanism of Action
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Application Notes and Protocols: Cefazolin Stock
Solution Preparation for In vitro Assays]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b047455#cefazolin-stock-solution-preparation-for-in-
vitro-assays]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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